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Compound of Interest

Compound Name: N-0861 racemate

Cat. No.: B2888030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-0861 racemate is a selective antagonist of the adenosine A1 receptor.[1] As a crucial tool in

pharmacological research, particularly in studies involving the modulation of adenosine

signaling, the proper preparation of stock solutions is paramount to ensure experimental

accuracy and reproducibility. These application notes provide a detailed protocol for the

preparation, storage, and handling of N-0861 racemate stock solutions for in vitro and in vivo

applications.

Chemical Properties of N-0861 Racemate
A summary of the key chemical properties of N-0861 racemate is provided in the table below.

Property Value

Molecular Formula C₁₃H₁₇N₅

Molecular Weight 243.31 g/mol [2]

CAS Number 121241-87-0[1]

Appearance Solid[1]
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Experimental Protocols
Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of N-0861 racemate in

dimethyl sulfoxide (DMSO).

Materials:

N-0861 racemate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil)

Vortex mixer

Calibrated micropipettes

Analytical balance

Procedure:

Equilibrate Reagents: Allow the N-0861 racemate powder and anhydrous DMSO to come to

room temperature before use.

Weighing the Compound: Weigh out a precise amount of N-0861 racemate powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.43

mg of N-0861 racemate (Molecular Weight: 243.31 g/mol ).

Dissolution: Add the weighed N-0861 racemate to a sterile microcentrifuge tube or vial. Add

the appropriate volume of anhydrous DMSO. For a 10 mM solution with 2.43 mg of the

compound, add 1 mL of DMSO.

Mixing: Cap the tube or vial securely and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in amber

or foil-covered microcentrifuge tubes to protect from light. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Avoid repeated freeze-thaw cycles.

Preparation of Aqueous Working Solutions from DMSO
Stock
For many cell-based assays, it is necessary to dilute the DMSO stock solution into an aqueous

buffer or cell culture medium.

Materials:

10 mM N-0861 racemate stock solution in DMSO

Sterile aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), cell culture medium)

Sterile microcentrifuge tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM N-0861 racemate stock solution at

room temperature.

Serial Dilution: Perform serial dilutions of the DMSO stock solution in the desired aqueous

buffer to achieve the final working concentration.

Important: To avoid precipitation, the final concentration of DMSO in the working solution

should be kept low, typically below 0.5%.

Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous

vortexing, which can cause the compound to precipitate out of the aqueous solution.

Use Immediately: It is recommended to prepare aqueous working solutions fresh for each

experiment and use them immediately.
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Solubility and Storage Recommendations
Solvent Solubility Storage of Stock Solution

DMSO Soluble
-20°C (1 month), -80°C (6

months)[1]

Ethanol May be soluble
Not specified; test on a small

scale.

Water
Not specified; likely poorly

soluble

Not recommended for primary

stock.

DMF May be soluble
Not specified; test on a small

scale.

Storage of N-0861 Racemate Powder
Storage Condition Duration

-20°C 3 years[1]

4°C 2 years[1]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing N-0861 racemate stock solution.
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Caption: N-0861 blocks adenosine's inhibition of adenylyl cyclase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-0861 racemate | platelet activating factor (PAF) antagonist | CAS 121241-87-0 |
Adenosine Receptor Antagonist | 美国InvivoChem [invivochem.cn]

2. targetmol.cn [targetmol.cn]

To cite this document: BenchChem. [Application Notes and Protocols: Preparing Stock
Solutions of N-0861 Racemate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2888030#preparing-stock-solutions-of-n-0861-
racemate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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